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Compound of Interest

Compound Name: Bovine Serum Albumin-Cy5.5

Cat. No.: B10823072

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemistry, principles,

and experimental protocols for the bioconjugation of Bovine Serum Albumin (BSA) with the

near-infrared fluorescent dye, Cyanine 5.5 (Cy5.5). This bioconjugate is a valuable tool in

various research and drug development applications, including in vivo and ex vivo imaging,

fluorescence microscopy, and flow cytometry, owing to its bright fluorescence, deep tissue

penetration, and reduced background autofluorescence.[1][2]

Core Principles of BSA-Cy5.5 Bioconjugation
The fundamental chemistry underlying the formation of BSA-Cy5.5 bioconjugates is the

reaction between an amine-reactive derivative of the Cy5.5 dye and primary amine groups

present on the BSA molecule. The most common amine-reactive chemistry employed for this

purpose is the use of N-hydroxysuccinimide (NHS) esters.[3][4][5]

Cy5.5 is a cyanine dye that emits fluorescence in the near-infrared spectrum.[6] For

bioconjugation, it is chemically modified to include an NHS ester functional group. This

activated ester is highly reactive towards nucleophilic primary amines, such as the ε-amino

group of lysine residues and the N-terminal α-amino group of the protein.[3][7]
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The reaction, which is highly dependent on pH, results in the formation of a stable amide bond,

covalently linking the Cy5.5 dye to the BSA molecule.[3][5] The optimal pH for this reaction is

typically between 8.3 and 8.5.[4][8] At a lower pH, the primary amines are protonated,

rendering them non-nucleophilic and thus unreactive. Conversely, at a higher pH, the rate of

hydrolysis of the NHS ester increases significantly, which competes with the desired amine

reaction and reduces the conjugation efficiency.[3][4]

Quantitative Data for BSA-Cy5.5 Bioconjugates
The following table summarizes key quantitative data for commercially available BSA-Cy5.5

bioconjugates and the Cy5.5 dye itself. This information is crucial for experimental design and

data interpretation.

Parameter Value Reference

BSA Molecular Weight ~66,500 Da [4]

Cy5.5 Excitation Wavelength ~675 nm [1][2]

Cy5.5 Emission Wavelength ~694 nm [1][2]

Typical Dye-to-Protein Ratio

(D/P)

2-7 Cy5.5 dyes per BSA

molecule
[2]

Experimental Protocol: BSA-Cy5.5 Conjugation
This section provides a detailed methodology for the conjugation of Cy5.5 NHS ester to BSA.

Materials and Reagents:
Bovine Serum Albumin (BSA)

Cy5.5 NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)[4][5]

Reaction Buffer: 0.1 M Sodium Bicarbonate buffer, pH 8.3-8.5[4][8]

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine
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Purification Column: Size-exclusion chromatography (e.g., Sephadex G-25) or centrifugal

ultrafiltration devices (30 kDa MWCO)[9][10]

Phosphate-Buffered Saline (PBS), pH 7.4
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Caption: Experimental workflow for BSA-Cy5.5 bioconjugation.

Step-by-Step Procedure:
BSA Solution Preparation: Dissolve BSA in the reaction buffer to a final concentration of 2-10

mg/mL.[11] Ensure the buffer is free of primary amines (e.g., Tris or glycine) as they will

compete with the BSA for reaction with the Cy5.5 NHS ester.[7]

Cy5.5 NHS Ester Solution Preparation: Immediately before use, dissolve the Cy5.5 NHS

ester in anhydrous DMSO or high-quality DMF to a concentration of 10 mg/mL.[4][11] It is

crucial to use an anhydrous solvent to prevent hydrolysis of the NHS ester.

Conjugation Reaction:

Calculate the required volume of the Cy5.5 NHS ester solution to achieve a desired molar

ratio of dye to protein. A starting point for optimization is typically between a 5:1 and 20:1

molar ratio.[11]

While gently stirring the BSA solution, slowly add the calculated volume of the Cy5.5

solution.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light to

prevent photobleaching of the dye.[11]

Reaction Quenching (Optional): To stop the reaction, add a quenching buffer such as Tris or

glycine to a final concentration of 50-100 mM.[7] This will react with any remaining unreacted

Cy5.5 NHS ester.

Purification of the BSA-Cy5.5 Conjugate: It is essential to remove unreacted Cy5.5 and

byproducts from the conjugate solution. This can be achieved by:

Size-Exclusion Chromatography: Use a gel filtration column (e.g., Sephadex G-25)

equilibrated with PBS. The larger BSA-Cy5.5 conjugate will elute first, followed by the

smaller, unconjugated dye molecules.[9]

Ultrafiltration: Use a centrifugal filter device with a molecular weight cutoff (MWCO) of 30

kDa.[10] This will retain the BSA-Cy5.5 conjugate while allowing smaller molecules to pass
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through the membrane. Repeat the washing steps with PBS until the filtrate is clear.

Characterization - Determining the Dye-to-Protein (D/P) Ratio:

Measure the absorbance of the purified BSA-Cy5.5 conjugate at 280 nm (for protein) and

~675 nm (for Cy5.5) using a spectrophotometer.[12]

Calculate the protein concentration using the Beer-Lambert law, correcting for the

absorbance of Cy5.5 at 280 nm. The correction factor (CF) is the ratio of the dye's

absorbance at 280 nm to its absorbance at its λmax.

The D/P ratio can be calculated using the following formula: D/P = (A_max of conjugate *

Molar extinction coefficient of BSA) / ((A_280 of conjugate - (A_max of conjugate * CF)) *

Molar extinction coefficient of Cy5.5)

Signaling Pathway and Logical Relationships
The core of the BSA-Cy5.5 bioconjugation process is a straightforward chemical reaction. The

logical relationship between the reactants and the final product is illustrated below.

Products

BSA
(with primary amines, e.g., Lysine)

Cy5.5-NHS Ester

BSA-Cy5.5 Conjugate
(Stable Amide Bond)

N-hydroxysuccinimide
(Byproduct)

+
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Caption: Chemical reaction scheme for BSA-Cy5.5 conjugation.

This guide provides the fundamental knowledge and a practical framework for the successful

synthesis and characterization of BSA-Cy5.5 bioconjugates. Adherence to the outlined
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principles and protocols will enable researchers to produce high-quality fluorescent probes for

a wide range of biological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BSA, Cy5.5 Labeled - Taskcm [taskcm.com]

2. BSA, Cy5.5 labeled [nanocs.net]

3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - DE [thermofisher.com]

4. lumiprobe.com [lumiprobe.com]

5. glenresearch.com [glenresearch.com]

6. m.youtube.com [m.youtube.com]

7. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]

8. interchim.fr [interchim.fr]

9. files.core.ac.uk [files.core.ac.uk]

10. Ultrafiltration as an alternative purification method for bovine serum albumin-fluorescein
isothiocyanate bioconjugate | microPublication [micropublication.org]

11. benchchem.com [benchchem.com]

12. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [A Technical Guide to BSA-Cy5.5 Bioconjugation:
Chemistry, Principles, and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10823072/docs#a-technical-guide-to-bsa-cy5-5-
bioconjugation-chemistry-principles-and-protocols]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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